2,5-dimethoxy-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H21N3O6S/c1-22-12-3-4-13(23-2)14(9-12)26(20,21)17-10-15-18-16(19-25-15)11-5-7-24-8-6-11/h3-4,9,11,17H,5-8,10H2,1-2H3
• InChI Key: OHHUTNKNBMOJMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=NC(=NO2)C3CCOCC3
• Molecular Formula: C16H21N3O6S
• Molecular Weight: 383.4 g/mol

Description

2,5-dimethoxy-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H21N3O6S and its molecular weight is 383.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Benzenesulfonamide derivatives have been synthesized with various moieties, showing significant antimicrobial properties. For example, the synthesis of pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties has been studied for their antimicrobial activity against Gram-negative and Gram-positive bacteria, as well as yeast-like fungi. These compounds have shown promising results, indicating their potential in developing new antimicrobial agents (Hassan, 2013).

Anticancer and Anti-Inflammatory Applications

Celecoxib derivatives synthesized with benzenesulfonamide have been evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies have shown that some compounds exhibit significant activity, potentially leading to new therapeutic agents (Küçükgüzel et al., 2013).

Photodynamic Therapy for Cancer

New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been synthesized, showing high singlet oxygen quantum yield. Their photophysical and photochemical properties suggest a significant potential for Type II photosensitizers in photodynamic therapy applications for cancer treatment (Pişkin et al., 2020).

Herbicidal Activity

Benzenesulfonamide derivatives have been discovered with notable herbicidal activity, specifically as post-emergence activity on dicotyledonous weed species. These compounds interfere with the biosynthesis of branched-chain amino acids, presenting a new approach to herbicide development (Eussen et al., 1990).

Enzyme Inhibition for Therapeutic Applications

Several benzenesulfonamide derivatives have been synthesized and evaluated for their inhibitory effects on enzymes such as acetylcholinesterase and carbonic anhydrase. These compounds have shown significant inhibitory potency, highlighting their potential as multi-target agents for treating conditions associated with these enzymes (Yamali et al., 2020).